1143-38-0

Anthralin

In Stock

• CAS RN:
• 1143-38-0

• Formula:
• C14H10O3

• InChI:
• InChI=1S/C14H10O3/c15-10-5-1-3-8-7-9-4-2-6-11(16)13(9)14(17)12(8)10/h1-6,15-16H,7H2

• InChIKey:
• NUZWLKWWNNJHPT-UHFFFAOYSA-N

• Anthralin is an anthrone inhibitor of keratinocyte proliferation and a modulator of differentiation. It increases apoptosis and inhibits proliferation of normal human keratinocytes (NHKs) when used at a concentration of 2.5 μM. It also decreases the mitochondrial membrane potential, increases cytochrome c release, and induces perinuclear mitochondrial clustering in NHKs when used at a concentration of 5 μM. Anthralin (0.25 μM) decreases the expression of β-defensin-2 and S100 calcium-binding protein A9 (S100A9) and increases the expression of IL-6 and IL-8 in IL-17A- and IL-22-stimulated NHKs. It also inhibits leukotriene B4 (LTB4; ) production, stimulated by the calcium ionophore A23187, from human neutrophils (IC50 = 7 μM). Topical anthralin (0.1%) induces hair regrowth in a Dundee experimental bald rat (DEBR) model of alopecia areata.
  Anthralin (Dithranol) is ...

[Propyl(sulfamoyl)amino]methylcyclopropane

In Stock

• CAS RN:
• 1251143-38-0

• Formula:
• C7H16N2O2S

• InChI:
• InChI=1S/C7H16N2O2S/c1-2-5-9(12(8,10)11)6-7-3-4-7/h7H,2-6H2,1H3,(H2,8,10,11)

• InChIKey:
• SQEZOSHAEBWEKR-UHFFFAOYSA-N

• [Propyl(sulfamoyl)amino]methylcyclopropane is a useful research compound. Its molecular formula is C7H16N2O2S and its molecular weight is 192.28. The purity is usually 95%.